Cas no 1601253-34-2 (1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1601253-34-2
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 5706276
• PubChem ID: 116553763
• Update Time: 2025-05-21

1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-795662
• 1601253-34-2
• 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one
• Ethanone, 1-(3-bromo-2-furanyl)-2-(methylamino)-

• Inchi： 1S/C7H8BrNO2/c1-9-4-6(10)7-5(8)2-3-11-7/h2-3,9H,4H2,1H3
• InChI Key： OWCKXMOWYLFMHA-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C(CNC)=O

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 289.0±35.0 °C(Predicted)
• pka: 6.79±0.10(Predicted)

Additional information on 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one

Recent Advances in the Study of 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one (CAS: 1601253-34-2)

1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one (CAS: 1601253-34-2) is a brominated furan derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The presence of both a bromofuran moiety and a methylamino group in its structure makes it a promising candidate for further investigation in the context of bioactive molecule development.

Recent research has focused on the synthesis and optimization of 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one, with several studies reporting improved synthetic routes that enhance yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, highlighting its scalability and potential for industrial applications. The study also emphasized the compound's stability under various conditions, which is crucial for its further development as a pharmaceutical intermediate.

In addition to synthetic advancements, the pharmacological potential of 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one has been explored in preclinical models. A recent study in Bioorganic & Medicinal Chemistry Letters investigated its activity as a modulator of specific neurotransmitter receptors, suggesting its potential utility in neurological disorders. The compound demonstrated selective binding affinity, which could pave the way for the development of targeted therapies with reduced side effects. These findings are particularly relevant given the growing need for novel treatments in neuropharmacology.

Further investigations have also explored the compound's role in antimicrobial applications. A 2024 study published in European Journal of Medicinal Chemistry reported that 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one exhibited significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for antibiotic development. These results underscore the versatility of this molecule in addressing pressing global health challenges.

Despite these promising findings, challenges remain in the development of 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Recent efforts have focused on structural modifications to enhance these properties, as evidenced by a 2023 study in ChemMedChem, which proposed derivative compounds with improved pharmacokinetic profiles. Such studies are critical for translating preclinical findings into viable clinical candidates.

In conclusion, 1-(3-Bromofuran-2-yl)-2-(methylamino)ethan-1-one (CAS: 1601253-34-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from neuropharmacology to antimicrobial therapy. Continued research into its synthesis, pharmacological properties, and structural optimization will be essential for unlocking its full therapeutic potential. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for ongoing and future studies in the field of chemical biology and drug discovery.